![molecular formula C13H18N2O5 B8327091 4-[2-(3-Methoxy-4-nitrophenoxy)ethyl]morpholine](/img/structure/B8327091.png)
4-[2-(3-Methoxy-4-nitrophenoxy)ethyl]morpholine
Cat. No. B8327091
M. Wt: 282.29 g/mol
InChI Key: VSBNKLOIGYKZPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08481568B2
Procedure details
4-(2-Hydroxyethyl)morpholine (0.98 g, 9.0 mmol) was added to a mixture of powdered KOH (0.50 g, 9.0 mmol) and Aliquat 336 (0.36 g, 0.9 mmol) and the resulting mixture was stirred for 5 minutes at 80° C. Then 4-fluoro-2-methoxy-1-nitrobenzene (1.28 g, 7.5 mmol) was added, and stirring proceeded at this temperature for 30 minutes. The mixture was cooled and partitioned between methylene chloride (80 mL) and dilute aqueous HCl (50 mL), and the organic layer was extracted with dilute aqueous HCl (2×50 mL). The combined aqueous phases were washed with methylene chloride (3×75 mL), basified (3N NaOH), and extracted with methylene chloride (3×75 mL). The combined organic extracts were washed with water (3×100 mL), dried (MgSO4), and evaporated, providing 1.2 g as a yellow oil, in 57% yield: 1H NMR (CDCl3) δ 2.58 (t, J=4.6 Hz, 6H), 2.83 (t, J=5.6 Hz, 2H), 3.74 (t, J=4.6 Hz, 4H), 3.94 (s, 3H), 4.17 (t, J=5.6 Hz, 2H), 6.51 (dd, J=9.1 Hz, J=2.4 Hz, 1H), 6.56 (d, J=2.4 Hz, 1H), 8.00 (d, J=9.1 Hz, 1H).
Yield
57%
Identifiers
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REACTION_CXSMILES
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[OH:1][CH2:2][CH2:3][N:4]1[CH2:9][CH2:8][O:7][CH2:6][CH2:5]1.[OH-].[K+].F[C:13]1[CH:18]=[CH:17][C:16]([N+:19]([O-:21])=[O:20])=[C:15]([O:22][CH3:23])[CH:14]=1>CCCCCCCC[N+](CCCCCCCC)(CCCCCCCC)C.[Cl-]>[CH3:23][O:22][C:15]1[CH:14]=[C:13]([CH:18]=[CH:17][C:16]=1[N+:19]([O-:21])=[O:20])[O:1][CH2:2][CH2:3][N:4]1[CH2:9][CH2:8][O:7][CH2:6][CH2:5]1 |f:1.2,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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0.98 g
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Type
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reactant
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|
Smiles
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OCCN1CCOCC1
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Name
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|
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Quantity
|
0.5 g
|
|
Type
|
reactant
|
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Smiles
|
[OH-].[K+]
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Name
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|
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Quantity
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0.36 g
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|
Type
|
catalyst
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|
Smiles
|
CCCCCCCC[N+](C)(CCCCCCCC)CCCCCCCC.[Cl-]
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Step Two
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Name
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|
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Quantity
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1.28 g
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Type
|
reactant
|
|
Smiles
|
FC1=CC(=C(C=C1)[N+](=O)[O-])OC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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Details
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the resulting mixture was stirred for 5 minutes at 80° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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stirring
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WAIT
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Type
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WAIT
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|
Details
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proceeded at this temperature for 30 minutes
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|
Duration
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30 min
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture was cooled
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CUSTOM
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Type
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CUSTOM
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|
Details
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partitioned between methylene chloride (80 mL) and dilute aqueous HCl (50 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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the organic layer was extracted with dilute aqueous HCl (2×50 mL)
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WASH
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Type
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WASH
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|
Details
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The combined aqueous phases were washed with methylene chloride (3×75 mL)
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with methylene chloride (3×75 mL)
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WASH
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Type
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WASH
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Details
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The combined organic extracts were washed with water (3×100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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providing 1.2 g as a yellow oil
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Outcomes
Product
Details
Reaction Time |
5 min |
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Name
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|
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Type
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|
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Smiles
|
COC=1C=C(OCCN2CCOCC2)C=CC1[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 57% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
